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Compound of Interest

Compound Name: PDI-IN-3

Cat. No.: B1679143 Get Quote

Essential Safety and Handling Guide for PDI-IN-3
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, storage, and

disposal of PDI-IN-3 (also known as 16F16), a protein disulfide isomerase (PDI) inhibitor. The

following procedures are designed to ensure the safety of laboratory personnel and to maintain

the integrity of the compound.
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Property Value

Chemical Name

2-(2-Chloroacetyl)-2,3,4,9-tetrahydro-1-methyl-

1H-pyrido[3,4-b]indole-1-carboxylic acid methyl

ester

Alias 16F16

CAS Number 922507-80-0

Molecular Formula C₁₆H₁₇ClN₂O₃

Molecular Weight 320.77 g/mol

Appearance Solid powder

Storage
Short term (days to weeks): 0 - 4°C. Long term

(months to years): -20°C.[1]

Hazard Identification and GHS Classification
PDI-IN-3 is a potent bioactive compound. While a comprehensive, publicly available

toxicological profile is not fully established, it should be handled as a hazardous substance.

Based on information for similar research compounds, the following GHS classifications should

be considered:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Note: These classifications are based on a representative Safety Data Sheet for a similar

laboratory chemical and should be used as a precautionary guideline. A full toxicological

assessment of PDI-IN-3 has not been published.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medkoo.com/products/32175
https://www.benchchem.com/product/b1679143?utm_src=pdf-body
https://www.benchchem.com/product/b1679143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling PDI-IN-3 to minimize exposure.[2]

The following PPE should be worn at all times in the laboratory when handling this compound:

PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or dust.

Skin and Body Protection A laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of dust or

aerosols.[3][4]

Handling and Storage Procedures
Proper handling and storage are critical to maintain the stability of PDI-IN-3 and to ensure a

safe laboratory environment.

Handling
Engineering Controls: Always handle PDI-IN-3 in a well-ventilated area, preferably within a

certified chemical fume hood to avoid inhalation of dust or formation of aerosols.[3][4] Ensure

that an eyewash station and safety shower are readily accessible.[4][5]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or

smoke in areas where the compound is handled.[3] Wash hands thoroughly after handling.[3]

Storage
Short-Term Storage: For use within days to weeks, store the solid compound in a dry, dark

place at 0 - 4°C.[1]

Long-Term Storage: For periods of months to years, store PDI-IN-3 at -20°C.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1679143?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7212515/
https://file.medchemexpress.com/batch_PDF/HY-34417/Dipivaloylmethane-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-115470/CLK-IN-T3-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1679143?utm_src=pdf-body
https://www.benchchem.com/product/b1679143?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-34417/Dipivaloylmethane-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-115470/CLK-IN-T3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-115470/CLK-IN-T3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-103006/NAI-N3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-34417/Dipivaloylmethane-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-34417/Dipivaloylmethane-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-34417/Dipivaloylmethane-SDS-MedChemExpress.pdf
https://www.medkoo.com/products/32175
https://www.benchchem.com/product/b1679143?utm_src=pdf-body
https://www.medkoo.com/products/32175
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solutions: If preparing stock solutions, it is recommended to store them at -80°C for up

to six months, or at -20°C for up to one month.[6]

First-Aid Measures
In the event of exposure to PDI-IN-3, immediate action is necessary.

Exposure Route First-Aid Procedure

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

medical attention.[3]

In Case of Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[3]

In Case of Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

If Swallowed
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[3]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Wear full personal protective equipment as described in Section 3.

Evacuate personnel from the immediate area. Ensure adequate ventilation.[3][5]

Containment and Cleaning: For a solid spill, carefully sweep or scoop up the material,

avoiding dust generation. For a solution, absorb the spill with an inert, non-combustible

material such as vermiculite or sand.[3]
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Disposal: Place the contained waste into a sealed, labeled container for hazardous waste

disposal.[3]

Disposal Plan
All waste containing PDI-IN-3 must be treated as hazardous chemical waste and disposed of in

accordance with institutional, local, state, and federal regulations.

Waste Segregation: Collect all PDI-IN-3 waste, including contaminated consumables (e.g.,

pipette tips, tubes, gloves), in a designated, clearly labeled, and sealed hazardous waste

container.

Disposal Route: Do not dispose of PDI-IN-3 down the drain or in the regular trash. All PDI-
IN-3 waste must be disposed of through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key stages of working with PDI-IN-3, from receiving the

compound to the final disposal of waste, highlighting the necessary safety precautions at each

step.
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Receiving and Unpacking
- Inspect for damage

- Verify compound identity

Storage
- Short-term: 0-4°C
- Long-term: -20°C

- Stock solutions: -80°C

Store immediately

Don Personal Protective Equipment (PPE)
- Lab coat
- Gloves

- Eye protection

Before handling

Handling and Experimentation
- Use chemical fume hood

- Weighing, dissolving, and aliquoting

Waste Collection
- Segregate all PDI-IN-3 contaminated waste

- Use labeled, sealed containers

During and after experiment

Decontamination
- Clean work surfaces

- Remove and doff PPE correctly

After experiment

Waste Disposal
- Transfer to EHS or licensed contractor

- Follow all institutional and regulatory guidelines

Return unused compound

Click to download full resolution via product page

Safe handling workflow for PDI-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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